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Compound of Interest

Compound Name: 1,2-Dichloro-1,1-difluoroethane

Cat. No.: B158981

For Immediate Release

This technical guide addresses the solubility of 1,2-dichloro-1,1-difluoroethane (HCFC-132b),
a compound of interest for researchers and scientists in various fields. While extensive
guantitative data on its solubility in a broad range of organic solvents is not readily available in
public literature, this document provides a summary of its known physicochemical properties
and outlines a standardized experimental protocol for determining its solubility. This guide is
intended to serve as a foundational resource for professionals requiring this information for
their work.

Physicochemical Properties of HCFC-132b

A compilation of the known physical and chemical properties of HCFC-132b is presented
below. Understanding these properties is crucial for handling, modeling, and utilizing this
compound in experimental settings.
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Property Value Reference(s)
Molecular Formula C2H2Clz2F2 [1]
Molar Mass 134.94 g/mol [1]
Appearance Colorless liquid [1]
Odor Odorless [2]
Boiling Point 46.8 °C at 760 mmHg [1]
Melting Point -101.2 °C [1]
Density 1.4163 g/cm3 at 20 °C [1]
Vapor Pressure 340.0 mmHg at 25 °C [1]
Water Solubility 850 mg/L at 24 °C [1]

Experimental Protocol for Determining Solubility

The following is a generalized protocol for determining the solubility of HCFC-132b in an
organic solvent. This method is based on the gravimetric principle, a reliable and widely
adopted technique for solubility measurements.

Objective: To determine the concentration of HCFC-132b in a saturated solution with a specific
organic solvent at a constant temperature.

Materials:

HCFC-132b

Selected organic solvent(s) of high purity

Analytical balance (£ 0.0001 g)

Constant temperature bath or incubator

Glass vials with airtight seals
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o Calibrated volumetric pipettes

» Syringe filters (chemically compatible with the solvent)

e Pre-weighed, clean, and dry evaporating dishes

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of HCFC-132b to a glass vial containing a known volume of the
organic solvent.

o Seal the vial tightly to prevent the evaporation of the solvent and the solute.

o Place the vial in a constant temperature bath and agitate it for a sufficient period (e.qg., 24-
48 hours) to ensure equilibrium is reached. The presence of undissolved HCFC-132b is
necessary to confirm saturation.

o Sample Withdrawal and Filtration:

o Allow the vial to rest in the constant temperature environment for at least 2 hours to permit
the excess solute to settle.

o Carefully withdraw a precise volume (e.g., 1.00 mL) of the supernatant using a calibrated
pipette.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed
evaporating dish. This step is critical to remove any undissolved microparticles.

e Solvent Evaporation and Weighing:

o Place the evaporating dish in a fume hood or a well-ventilated area to allow the organic
solvent to evaporate completely. Gentle heating may be applied if the solvent's boiling
point allows and does not affect the solute.

o Once the solvent has evaporated, place the dish in a desiccator to cool to room
temperature.
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o Weigh the dish containing the dried HCFC-132b on an analytical balance.
o Repeat the drying and weighing steps until a constant mass is achieved.
» Calculation of Solubility:

o Calculate the mass of the dissolved HCFC-132b by subtracting the initial weight of the
empty dish from the final constant weight.

o The solubility can then be expressed in various units, such as g/L or mol/L, by dividing the
mass of the solute by the volume of the solvent sample withdrawn.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of HCFC-
132b solubility using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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